1-(6-(2-methoxyphenyl)pyridazin-3-yl)-N-(thiazol-2-yl)piperidine-4-carboxamide
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Overview
Description
1-(6-(2-methoxyphenyl)pyridazin-3-yl)-N-(thiazol-2-yl)piperidine-4-carboxamide, also known as MPTP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MPTP is a pyridazinyl piperidine derivative that has been synthesized through a multi-step process, and its mechanism of action has been studied in detail.
Scientific Research Applications
Synthesis of Novel Heterocyclic Compounds
Novel heterocyclic compounds, such as benzodifuranyls, triazines, oxadiazepines, and thiazolopyrimidines, have been synthesized from related compounds. These new chemical structures have been explored for their potential as cyclooxygenase-1/2 inhibitors, showcasing analgesic and anti-inflammatory activities. The process involves various synthetic routes, including the reaction of visnagenone–ethylacetate or khellinone–ethylacetate with amino acids or other heterocyclic compounds to yield products with promising pharmacological properties (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Antimicrobial and Antiparkinsonian Activities
A series of substituted pyridine derivatives were prepared, showing significant analgesic and antiparkinsonian activities. These activities were compared with known drugs like Valdecoxib® and Benzatropine®, indicating the potential for these compounds in treating related conditions (Amr, Maigali, & Abdulla, 2008).
Antimicrobial Activity of Pyridine Derivatives
Pyridine derivatives have been explored for their in vitro antimicrobial activity against various strains of bacteria and fungi. The synthesis of these compounds involves the reaction of amino substituted benzothiazoles with chloropyridine-carboxylic acids, yielding pyridinyl methanones with variable and modest antimicrobial activities (Patel, Agravat, & Shaikh, 2011).
Antituberculosis and Antimicrobial Agents
Compounds containing thiazole and pyridazine structures have been synthesized and evaluated for their antituberculosis activity and cytotoxicity. One promising compound exhibited activity across various tests, highlighting the potential for these molecules in developing new treatments for tuberculosis and other microbial infections (Jeankumar et al., 2013).
Mechanism of Action
Thiazoles
are found in many potent biologically active compounds, such as sulfathiazole (an antimicrobial drug), Ritonavir (an antiretroviral drug), Abafungin (an antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drugs) . They have been reported to act as antioxidants, analgesics, anti-inflammatory agents, antimicrobials, antifungals, antivirals, diuretics, anticonvulsants, neuroprotectives, and antitumor or cytotoxic drug molecules .
Pyridazinones
have also been reported to have analgesic, anti-inflammatory and antimicrobial activities .
properties
IUPAC Name |
1-[6-(2-methoxyphenyl)pyridazin-3-yl]-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N5O2S/c1-27-17-5-3-2-4-15(17)16-6-7-18(24-23-16)25-11-8-14(9-12-25)19(26)22-20-21-10-13-28-20/h2-7,10,13-14H,8-9,11-12H2,1H3,(H,21,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OLAHOSVDGCHHEI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C2=NN=C(C=C2)N3CCC(CC3)C(=O)NC4=NC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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